Cas no 1804105-65-4 (2-Chloro-4-(trifluoromethyl)benzo[d]oxazole)

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole structure
1804105-65-4 structure
Product Name:2-Chloro-4-(trifluoromethyl)benzo[d]oxazole
CAS No:1804105-65-4
MF:C8H3ClF3NO
MW:221.563731431961
CID:4820132
PubChem ID:119003057
Update Time:2024-03-01

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(trifluoromethyl)benzo[d]oxazole
    • Inchi： 1S/C8H3ClF3NO/c9-7-13-6-4(8(10,11)12)2-1-3-5(6)14-7/h1-3H
    • InChI Key： LGKJBAKLBMBRTN-UHFFFAOYSA-N
    • SMILES： ClC1=NC2=C(C=CC=C2C(F)(F)F)O1

Computed Properties

  • Exact Mass: 220.9855259g/mol
  • Monoisotopic Mass: 220.9855259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081000625-250mg
2-Chloro-4-(trifluoromethyl)benzo[d]oxazole
 1804105-65-4 98%
250mg
 $1,569.84 2022-04-02
Alichem
A081000625-25g
2-Chloro-4-(trifluoromethyl)benzo[d]oxazole
 1804105-65-4 98%
25g
 $15,847.99 2022-04-02
Chemenu
CM121943-1g
2-chloro-4-(trifluoromethyl)benzo[d]oxazole
 1804105-65-4 95%
1g
 $*** 2023-03-31
Enamine
EN300-1697998-0.05g
2-chloro-4-(trifluoromethyl)-1,3-benzoxazole
 1804105-65-4
0.05g
 $839.0 2023-09-20
Enamine
EN300-1697998-0.1g
2-chloro-4-(trifluoromethyl)-1,3-benzoxazole
 1804105-65-4
0.1g
 $879.0 2023-09-20
Enamine
EN300-1697998-0.25g
2-chloro-4-(trifluoromethyl)-1,3-benzoxazole
 1804105-65-4
0.25g
 $920.0 2023-09-20
Enamine
EN300-1697998-0.5g
2-chloro-4-(trifluoromethyl)-1,3-benzoxazole
 1804105-65-4
0.5g
 $959.0 2023-09-20
Enamine
EN300-1697998-1.0g
2-chloro-4-(trifluoromethyl)-1,3-benzoxazole
 1804105-65-4
1g
 $1414.0 2023-06-04
Enamine
EN300-1697998-2.5g
2-chloro-4-(trifluoromethyl)-1,3-benzoxazole
 1804105-65-4
2.5g
 $1959.0 2023-09-20
Enamine
EN300-1697998-5.0g
2-chloro-4-(trifluoromethyl)-1,3-benzoxazole
 1804105-65-4
5g
 $4102.0 2023-06-04

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole Related Literature

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